2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide

• IUPAC Name: 2-ethoxy-N-[(1-phenyltetrazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C17H17N5O2/c1-2-24-15-11-7-6-10-14(15)17(23)18-12-16-19-20-21-22(16)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,18,23)
• InChI Key: HALCDJGJQDGMHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

The compound “2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide” is a selective antagonist to Angiotensin II receptors. It plays a crucial role in blood pressure regulation and sodium homeostasis. It is popularly used for the treatment of hypertension, diabetic nephropathy, and congestive heart failure.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole-containing compounds, have been reported to show a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through various mechanisms, such as inhibiting enzyme activity, blocking receptor sites, or disrupting cell membrane integrity .

Biochemical Pathways

Compounds with similar structures have been reported to affect a variety of biochemical pathways, including those involved in inflammation, tumor growth, diabetes, allergies, fever, viral infections, oxidative stress, amoebic infections, helminthic infections, fungal infections, and ulcerogenesis .

Result of Action

Compounds with similar structures have been reported to exert a variety of effects at the molecular and cellular levels, including inhibiting enzyme activity, blocking receptor sites, disrupting cell membrane integrity, and modulating gene expression .

Advantages and Limitations for Lab Experiments

The use of 2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide in laboratory experiments has several advantages. It is a highly versatile compound that can be used in a variety of applications, including drug discovery, chemical synthesis, and biochemistry. Additionally, it is relatively easy to synthesize and is relatively stable at room temperature. However, there are also some limitations to its use in laboratory experiments. For example, it is difficult to purify this compound due to its low solubility in many solvents. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects in certain experiments.

Future Directions

Given its potential applications in drug discovery, chemical synthesis, and biochemistry, there are many potential future directions for the study of 2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide. For example, further research could be conducted to better understand its mechanism of action and to identify potential new applications. Additionally, further research could be conducted to develop more efficient and cost-effective methods for synthesizing and purifying this compound. Finally, further research could be conducted to investigate the potential biochemical and physiological effects of this compound, as well as its potential side effects.

Synthesis Methods

2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide can be synthesized using a variety of methods. The most common method involves the reaction of 2-ethoxybenzamide with 1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl chloride. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures between 0 and 50°C. The reaction time is typically between 1 and 5 hours, depending on the desired yield. The reaction yields a white solid that is purified by recrystallization from methanol or ethanol.

Scientific Research Applications

2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide has been studied for its potential applications in a variety of scientific fields. In drug discovery, this compound has been investigated as a potential inhibitor of enzymes involved in the biosynthesis of certain drugs. It has also been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of certain tumor cells. In chemical synthesis, this compound has been studied for its potential use as a catalyst in the synthesis of fine chemicals and pharmaceuticals. In biochemistry, this compound has been studied for its potential use as a reagent in the synthesis of peptides and proteins.